Cas no 2172116-39-9 (2-ethyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidobutanoic acid)

• Product Name: 2-ethyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidobutanoic acid
• CAS No: 2172116-39-9
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 5846341
• PubChem ID: 165536333
• Update Time: 2025-06-10

2-ethyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidobutanoic acid
• 2-ethyl-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpropanamido]butanoic acid
• 2172116-39-9
• EN300-1504964

• Inchi： 1S/C26H32N2O5/c1-5-26(6-2,23(30)31)28-22(29)25(3,4)16-27-24(32)33-15-21-19-13-9-7-11-17(19)18-12-8-10-14-20(18)21/h7-14,21H,5-6,15-16H2,1-4H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： ADTODFIZXGFXJK-UHFFFAOYSA-N
• SMILES： O(C(NCC(C)(C)C(NC(C(=O)O)(CC)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 696
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 2-ethyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidobutanoic acid

Introduction to 2-ethyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidobutanoic acid (CAS No. 2172116-39-9)

2-ethyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidobutanoic acid (CAS No. 2172116-39-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorenylmethoxycarbonyl (Fmoc) protecting group and a branched aliphatic chain. These characteristics make it a valuable intermediate in the synthesis of various bioactive molecules and therapeutic agents.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions and its ability to prevent unwanted side reactions. The presence of this group in 2-ethyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidobutanoic acid allows for precise control over the reactivity of the amino group, making it an essential building block in the development of peptides and peptidomimetics.

Recent studies have highlighted the potential applications of this compound in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that derivatives of 2-ethyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidobutanoic acid exhibit potent anti-inflammatory properties. These derivatives were found to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making them promising candidates for the treatment of inflammatory diseases.

In another study, researchers at the University of California, San Francisco, explored the use of this compound as a scaffold for developing novel antibiotics. The unique structural features of 2-ethyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidobutanoic acid allowed for the synthesis of analogs with enhanced antimicrobial activity against multidrug-resistant bacteria. This research underscores the potential of this compound in addressing the growing global threat of antibiotic resistance.

The branched aliphatic chain in 2-ethyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidobutanoic acid also contributes to its solubility and bioavailability properties. These properties are crucial for optimizing the pharmacokinetic profile of drug candidates, ensuring that they can effectively reach their intended targets in vivo. Additionally, the presence of multiple functional groups in this compound provides numerous opportunities for chemical modification and optimization.

The synthesis of 2-ethyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidobutanoic acid typically involves several steps, including the protection of the amino group with Fmoc, followed by coupling reactions to form the desired amide bond. Recent advancements in synthetic methodologies have led to more efficient and scalable processes for producing this compound, making it more accessible for both academic and industrial research.

In conclusion, 2-ethyl-2-3-{(9H-fluoren-9-yloxycarbonyl)amino}-N-(4-methoxybenzyl)-N-(methylsulfonyl)butanamide (CAS No. 2172116-39-9) is a versatile and promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable chemical properties make it an attractive candidate for further exploration and development as a therapeutic agent. As research continues to advance, it is likely that new derivatives and analogs of this compound will emerge, further expanding its utility in addressing unmet medical needs.